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Compound of Interest

Compound Name: NVP-TAE 226

Cat. No.: B1684528 Get Quote

Technical Support Center: NVP-TAE226
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and use of NVP-TAE226, with a focus on

preventing precipitation in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is NVP-TAE226 and what is its mechanism of action?

NVP-TAE226 is a potent small molecule inhibitor of Focal Adhesion Kinase (FAK) with an IC50

of 5.5 nM.[1][2] It also demonstrates inhibitory activity against other kinases, including Proline-

rich tyrosine kinase 2 (Pyk2), Insulin-like Growth Factor-1 Receptor (IGF-1R), and the Insulin

Receptor (InsR).[3][4] By inhibiting these kinases, NVP-TAE226 blocks downstream signaling

pathways, such as the Akt and MAPK pathways, which are crucial for cell proliferation,

migration, and survival.[1][5][6]

Q2: What are the recommended solvents for dissolving NVP-TAE226?

NVP-TAE226 is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[2] It is

insoluble in water and ethanol.[1][7] For most in vitro applications, high-purity, anhydrous

DMSO is the recommended solvent for preparing stock solutions.

Q3: How should I store NVP-TAE226 powder and stock solutions?
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Solid Powder: The solid form of NVP-TAE226 should be stored at -20°C, where it is stable

for at least four years.[2]

Stock Solutions: Once dissolved in DMSO, it is crucial to aliquot the stock solution into

single-use vials to minimize freeze-thaw cycles.[1] These aliquots should be stored at -20°C

for short-term storage (up to one month) or at -80°C for long-term storage (up to one year).

[1]

Q4: My NVP-TAE226 stock solution has precipitated. What could be the cause?

Precipitation of NVP-TAE226 in DMSO stock solutions is most commonly caused by the

presence of water.[1] DMSO is hygroscopic, meaning it readily absorbs moisture from the

atmosphere. This absorbed water can significantly decrease the solubility of NVP-TAE226,

leading to the formation of a precipitate. Using old or improperly stored DMSO is a frequent

cause of this issue.

Troubleshooting Guide: NVP-TAE226 Precipitation
This guide provides a step-by-step approach to resolving and preventing NVP-TAE226

precipitation in your stock solutions.

Issue: Precipitate observed in NVP-TAE226 stock
solution.
Immediate Steps:

Warm the Solution: Gently warm the vial in a 37°C water bath for 10-15 minutes.[7]

Sonicate: If warming alone is insufficient, place the vial in an ultrasonic bath for a few

minutes to aid dissolution.[3][7]

Vortex: Thoroughly vortex the solution to ensure it is homogenous.

Preventative Measures:

Use High-Quality, Anhydrous DMSO: Always use fresh, unopened, anhydrous (≤0.1% water)

DMSO to prepare your stock solutions.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/17685/nvp-tae226
https://www.selleckchem.com/products/nvp-tae226.html
https://www.selleckchem.com/products/nvp-tae226.html
https://www.selleckchem.com/products/nvp-tae226.html
https://www.apexbt.com/tae226-nvp-tae226.html
https://www.medchemexpress.com/NVP-TAE-226.html
https://www.apexbt.com/tae226-nvp-tae226.html
https://www.selleckchem.com/products/nvp-tae226.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper DMSO Storage: Store DMSO in small, tightly sealed aliquots to minimize exposure to

air and moisture.

Prepare Fresh Solutions: Whenever possible, prepare fresh stock solutions for your

experiments. Long-term storage, even under ideal conditions, can increase the risk of

precipitation.

Aliquot for Single Use: Prepare small-volume aliquots of your stock solution to avoid

repeated freeze-thaw cycles and minimize the introduction of moisture into the main stock.[1]

Data Presentation
Table 1: Solubility and Stability of NVP-TAE226
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Parameter Solvent
Concentrati
on

Storage
Temperatur
e

Stability Reference

Solubility DMSO > 23.5 mg/mL N/A N/A [7]

DMSO
11.11 mg/mL

(23.69 mM)
N/A

Requires

sonication

and warming

to 60°C

[3]

DMSO 10 mg/mL N/A N/A [2]

DMF 30 mg/mL N/A N/A [2]

Water Insoluble N/A N/A [1]

Ethanol Insoluble N/A N/A [1]

Stability Solid N/A -20°C ≥ 4 years [2]

Stock

Solution (in

DMSO)

N/A -20°C
Up to 1

month
[1]

Stock

Solution (in

DMSO)

N/A -80°C Up to 1 year [1]

Experimental Protocols
Protocol for Preparing a 10 mM NVP-TAE226 Stock Solution in DMSO

Materials:

NVP-TAE226 (Molecular Weight: 468.94 g/mol )

Anhydrous, high-purity DMSO

Sterile, single-use microcentrifuge tubes
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Vortex mixer

Sonicator (optional)

37°C water bath (optional)

Procedure:

Equilibrate Reagents: Allow the vial of NVP-TAE226 powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation.

Weigh NVP-TAE226: Accurately weigh the desired amount of NVP-TAE226 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.69 mg of NVP-TAE226.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the NVP-

TAE226 powder.

Dissolve: Vortex the solution thoroughly for several minutes until the powder is completely

dissolved.

(Optional) Aid Dissolution: If the compound does not fully dissolve, gently warm the vial in a

37°C water bath for 10 minutes and/or sonicate for a few minutes.[7]

Aliquot: Once fully dissolved, dispense the stock solution into single-use, tightly sealed

aliquots.

Store: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.[1]

Visualizations
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Caption: NVP-TAE226 Signaling Pathway Inhibition.
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Caption: Troubleshooting Workflow for NVP-TAE226 Precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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